Cas no 1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
• CAS No: 1204475-86-4
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 835322
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid

• Inchi： InChI=1S/C9H6N2O4/c12-8(13)5-4-2-1-3-10-7(4)11-6(5)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： JAUCWBBRMXGDBE-UHFFFAOYSA-N
• SMILES： C1=CC2=C(N=C1)NC(=C2C(=O)O)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2